Cas no 2228121-75-1 (tert-butyl N-(5-amino-6-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(5-amino-6-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate
• CAS No: 2228121-75-1
• MF: C₁₄H₃₀N₂O₃
• MW: 274.399604320526
• CID: 5927291
• PubChem ID: 165781454
• Update Time: 2025-06-11

tert-butyl N-(5-amino-6-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-amino-6-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate
• 2228121-75-1
• EN300-1875000

• Inchi： 1S/C14H30N2O3/c1-12(2,3)10(8-14(7,15)9-17)16-11(18)19-13(4,5)6/h10,17H,8-9,15H2,1-7H3,(H,16,18)
• InChI Key： QQTDLFOAVQYAGK-UHFFFAOYSA-N
• SMILES： OCC(C)(CC(C(C)(C)C)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 274.22564282g/mol
• Monoisotopic Mass: 274.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-(5-amino-6-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(5-amino-6-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate (CAS No. 2228121-75-1)

The compound tert-butyl N-(5-amino-6-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate (CAS No. 2228121-75-1) is a specialized carbamate derivative with significant applications in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl group and an amino-hydroxy functional moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and peptide synthesis, aligning with current trends in precision medicine and bioconjugation technologies.

One of the key reasons for the growing attention toward CAS No. 2228121-75-1 is its relevance in proteomics and enzyme inhibition studies. The presence of both amino and hydroxy groups allows for versatile chemical modifications, enabling its use in designing targeted therapeutics. Recent advancements in AI-driven drug design have further highlighted the importance of such intermediates, as they serve as building blocks for high-throughput screening libraries. This aligns with the surge in searches for "novel carbamate derivatives in drug development" and "amino-hydroxy functional group applications" across scientific databases.

From a synthetic chemistry perspective, tert-butyl N-(5-amino-6-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate offers excellent stability under mild reaction conditions, making it suitable for solid-phase peptide synthesis (SPPS). Its tert-butyloxycarbonyl (Boc) protecting group is particularly advantageous in orthogonal protection strategies, a topic frequently queried in organic chemistry forums. Additionally, the compound’s compatibility with green chemistry principles—such as reduced solvent usage and lower energy consumption—resonates with the global push toward sustainable laboratory practices.

The analytical characterization of CAS No. 2228121-75-1 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements of Good Manufacturing Practice (GMP) standards, a critical consideration for pharmaceutical manufacturers. Recent discussions in research communities have also explored its potential in biomarker discovery, tying into the broader interest in personalized healthcare solutions.

In conclusion, tert-butyl N-(5-amino-6-hydroxy-2,2,5-trimethylhexan-3-yl)carbamate represents a multifaceted tool for modern scientific endeavors. Its applications span from medicinal chemistry to material science, addressing contemporary challenges in therapeutic innovation and molecular engineering. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in shaping future breakthroughs.